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Compound of Interest

Compound Name: DAC 1

Cat. No.: B1176008 Get Quote

Technical Support Center: CJC-1295 DAC
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and stability of reconstituted CJC-

1295 with Drug Affinity Complex (DAC).

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for reconstituted CJC-1295 DAC?

A1: For short-term storage, reconstituted CJC-1295 DAC should be kept refrigerated at 2°C to

8°C (36°F to 46°F)[1]. For long-term storage, it is recommended to store aliquots at -20°C[2].

Q2: What is the expected long-term stability of CJC-1295 DAC when reconstituted and stored

at 4°C?

A2: While specific quantitative long-term stability data for CJC-1295 DAC at 4°C is not readily

available in published literature, general guidelines for reconstituted peptides suggest a limited

shelf-life. A blend containing CJC-1295 with DAC is recommended for use within 15-20 days

when stored at 2-8°C[1]. Other sources suggest that peptide solutions can remain stable for

three or more weeks at +4°C[2]. It is crucial to monitor for any visual changes in the solution,

such as cloudiness or precipitation, which may indicate degradation.

Q3: What are the signs of potential degradation in reconstituted CJC-1295 DAC?
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A3: Signs of degradation can include the appearance of cloudiness, discoloration, or particulate

matter in the solution. Any deviation from a clear, colorless solution should be considered a

potential indicator of compromised stability.

Q4: Can I freeze and thaw reconstituted CJC-1295 DAC multiple times?

A4: It is strongly advised to avoid repeated freeze-thaw cycles as this can degrade the

peptide[2]. For long-term storage, it is best practice to aliquot the reconstituted peptide into

single-use vials and freeze them.

Q5: What is the appropriate solvent for reconstituting lyophilized CJC-1295 DAC?

A5: Bacteriostatic water is a commonly recommended solvent for the reconstitution of peptides

like CJC-1295 DAC[2].
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Issue Possible Cause(s) Recommended Action(s)

Cloudy or Precipitated Solution

After Reconstitution

- Incomplete dissolution-

Peptide degradation- Use of

an inappropriate solvent

- Gently swirl the vial to ensure

complete dissolution. Do not

shake vigorously.- If cloudiness

persists, the peptide may be

degraded and should not be

used.- Ensure you are using

the recommended solvent

(e.g., bacteriostatic water).

Reduced Biological Activity in

Experiments

- Peptide degradation due to

improper storage- Incorrect

reconstitution/dilution

- Verify the storage conditions

and duration of the

reconstituted peptide.- Prepare

a fresh solution from a new

lyophilized vial following the

recommended protocol.-

Confirm the accuracy of all

calculations for dilution and

dosing.

Discoloration of the

Reconstituted Solution

- Contamination- Chemical

degradation

- Discard the solution

immediately.- Review your

reconstitution procedure to

ensure sterile techniques were

followed.- Use a new,

unopened vial of lyophilized

peptide and sterile solvent.

Data on Reconstituted Peptide Stability at 4°C
The following table summarizes the general stability guidelines for reconstituted peptides at

4°C based on available information. It is important to note that these are general

recommendations and stability can vary based on the specific peptide sequence and

formulation.
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Peptide Type

Recommended

Storage

Temperature

Reported Stability

Duration
Source

CJC-1295 with DAC /

Ipamorelin Blend
2-8°C 15-20 days [1]

General Peptide

Solutions
+4°C 3 or more weeks [2]

General Reconstituted

Peptides
4°C Up to 30 days

Experimental Protocols
Protocol for Reconstitution of Lyophilized CJC-1295
DAC

Acclimatization: Allow the lyophilized CJC-1295 DAC vial and the bacteriostatic water to

come to room temperature.

Sterilization: Clean the rubber stoppers of both vials with 70% isopropyl alcohol.

Solvent Addition: Using a sterile syringe, slowly inject the desired volume of bacteriostatic

water into the CJC-1295 DAC vial, directing the stream against the side of the vial to avoid

frothing.

Dissolution: Gently swirl the vial until the lyophilized powder is completely dissolved. Do not

shake.

Storage: If not for immediate use, store the reconstituted solution at 4°C for short-term use or

aliquot and freeze at -20°C for long-term storage.

Protocol for Stability Assessment using High-
Performance Liquid Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity and stability of peptides.
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Sample Preparation: Prepare a known concentration of the freshly reconstituted CJC-1295

DAC as a reference standard. Prepare samples of the stored reconstituted peptide at various

time points.

HPLC System: Use a reverse-phase HPLC system with a C18 column.

Mobile Phase: A typical mobile phase consists of a gradient of Solvent A (e.g., 0.1%

trifluoroacetic acid in water) and Solvent B (e.g., 0.1% trifluoroacetic acid in acetonitrile).

Detection: Monitor the elution profile at a specific wavelength (e.g., 214 nm or 280 nm).

Analysis: Compare the peak area of the main CJC-1295 DAC peak in the stored samples to

the reference standard. A decrease in the main peak area and the appearance of new peaks

indicate degradation. The percentage of remaining intact peptide can be calculated to

quantify stability over time.
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Experimental Workflow for CJC-1295 DAC Stability Assessment
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Caption: Workflow for assessing the stability of reconstituted CJC-1295 DAC.
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Simplified Signaling Pathway of CJC-1295 DAC
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Caption: Simplified signaling cascade initiated by CJC-1295 DAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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